Cas no 75806-84-7 (2-Bromo-3-chloro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine
• CAS No: 75806-84-7
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD00153072
• CID: 59724
• PubChem ID: 2736237
• Update Time: 2025-10-09

2-Bromo-3-chloro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine
• 2-Bromo-3-chloro-5-trifluoromethylpyridine
• 3-Chloro-5-trifluoromethyl-2-bromopyridine
• LIBRARION L938
• Pyridine, 2-bromo-3-chloro-5-(trifluoromethyl)-
• PubChem3000
• KSC498C5D
• SMTKGMYGLYWNDL-UHFFFAOYSA-N
• EBD35344
• BCP11664
• STL557029
• SBB054270
• HT1061
• WT1951
• BBL103219
• RP06330
• TRA0077311
• CS-W0
• AC-9339
• MFCD00153072
• SY016457
• AB04058
• 4-Chloro-2-(trifluoroacetyl)anilinehydrochloride
• J-508204
• FT-0611413
• SCHEMBL2596379
• A9627
• EN300-192011
• 75806-84-7
• CS-W002440
• 2-bromo-3-chloro-5-trifluoromethyl-pyridine
• 2-bromo-3-chloro-5(trifluoromethyl)pyridine
• B4603
• AKOS005071425
• DTXSID40371226
• 9F-069
• AM20061489
• DB-011782

• MDL： MFCD00153072
• Inchi： 1S/C6H2BrClF3N/c7-5-4(8)1-3(2-12-5)6(9,10)11/h1-2H
• InChI Key： SMTKGMYGLYWNDL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)C(F)(F)F)Cl

Computed Properties

• Exact Mass: 258.90100
• Monoisotopic Mass: 258.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.83
• Melting Point: No data available
• Boiling Point: 88-90 ºC (15 mmHg)
• Flash Point: 68.4℃
• Refractive Index: 1.4990 to 1.5030
• PSA: 12.89000
• LogP: 3.51630
• Vapor Pressure: No data available

2-Bromo-3-chloro-5-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine

Professional Introduction to 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine (CAS No. 75806-84-7)

2-Bromo-3-chloro-5-(trifluoromethyl)pyridine, with the chemical formula C₆H₂BrClF₃N, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound is characterized by its bromo and chloro substituents on the pyridine ring, along with a trifluoromethyl group, which endows it with unique reactivity and functional properties. The presence of these substituents makes it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 75806-84-7 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and industrial applications. The structural features of 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine make it particularly useful in the development of novel compounds targeting a wide range of therapeutic areas. Its ability to undergo nucleophilic substitution reactions, cross-coupling reactions, and other transformations allows for the facile construction of complex molecular architectures.

In recent years, there has been a growing interest in the application of halogenated pyridines in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The bromo and chloro substituents on the pyridine ring can be selectively modified through various chemical reactions, enabling the synthesis of diverse derivatives. These derivatives often exhibit improved pharmacokinetic properties, making them attractive candidates for further development.

One of the most compelling aspects of 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine is its role as a key intermediate in the synthesis of small-molecule inhibitors. For instance, recent studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, is known to increase lipophilicity and binding affinity, thereby enhancing the efficacy of drug candidates.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various functional groups into the pyridine ring. These reactions provide powerful tools for constructing complex molecular frameworks with high precision and yield.

The agrochemical industry has also benefited from the use of 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine as a building block for developing novel pesticides and herbicides. Its structural features contribute to the development of compounds that exhibit potent activity against a broad spectrum of pests while maintaining environmental safety. The ability to modify its structure allows for fine-tuning its biological activity, making it a valuable asset in crop protection strategies.

In conclusion, 2-Bromo-3-chloro-5-(trifluoromethyl)pyridine (CAS No. 75806-84-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in the development of next-generation therapeutics and agricultural solutions.